Cas no 1153341-38-8 (2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl]-)

• Product Name: 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl]-
• CAS No: 1153341-38-8
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5186370
• Update Time: 2025-05-21

2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl]-
• n-(1-Benzylpyrrolidin-3-yl)prop-2-enamide

• Inchi： 1S/C14H18N2O/c1-2-14(17)15-13-8-9-16(11-13)10-12-6-4-3-5-7-12/h2-7,13H,1,8-11H2,(H,15,17)
• InChI Key： NTDIANLVOKPZGR-UHFFFAOYSA-N
• SMILES： C(NC1CCN(CC2=CC=CC=C2)C1)(=O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl]-

Introduction to 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] and Its Significance in Modern Chemical Research

2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl], with the CAS number 1153341-38-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative exhibits a unique structural framework that combines a propenamide moiety with a pyrrolidinyl group substituted at the N1 position with a benzyl group. Such structural features make it a valuable scaffold for the development of novel bioactive molecules, particularly in the context of drug discovery and molecular recognition.

The compound’s molecular structure, characterized by its rigid pyrrolidinyl ring and the presence of an electron-withdrawing amide group, suggests potential applications in modulating biological pathways. The benzyl substituent at the N1 position of the pyrrolidinyl ring may enhance solubility and metabolic stability, which are critical factors in pharmaceutical design. These attributes have positioned 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] as a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in amide-based compounds due to their versatility and biological activity. The propenamide moiety, in particular, has been explored for its potential to interact with biological targets through hydrogen bonding and hydrophobic interactions. This has led to its incorporation into various drug candidates targeting neurological disorders, inflammation, and infectious diseases. The presence of the pyrrolidinyl ring further enhances the compound’s pharmacological profile by providing a scaffold that can be modified to optimize binding affinity and selectivity.

Recent studies have highlighted the role of 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] in the development of small-molecule inhibitors. For instance, modifications to this scaffold have been investigated for their ability to inhibit enzymes involved in cancer metabolism. The pyrrolidinyl group, being part of a heterocyclic structure, is known to be a privileged scaffold in drug design due to its ability to mimic natural products and interact with biological macromolecules. The benzyl substituent may also contribute to the compound’s binding properties by occupying hydrophobic pockets on the target protein.

The synthesis of 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic addition reactions followed by cyclization and subsequent functional group modifications. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, making it feasible to produce this compound in quantities suitable for preclinical studies.

The pharmacological evaluation of 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] has revealed promising results in several disease models. In vitro studies have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, preliminary in vivo studies suggest that derivatives of this compound may exhibit neuroprotective properties, making them attractive candidates for treating neurodegenerative diseases.

The chemical properties of 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] also make it an interesting candidate for material science applications. Its ability to form stable complexes with other molecules suggests potential uses in molecular recognition technologies such as sensors and catalysts. Furthermore, the compound’s solubility profile can be tailored through structural modifications, allowing for applications in drug delivery systems where solubility is a critical factor.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] will undoubtedly play a pivotal role in advancing our understanding of disease processes and developing innovative treatments. The combination of structural complexity and functional diversity makes this class of compounds particularly compelling for future research endeavors.

In conclusion,2-Propenamide, N-[1-(phenylmethyl)-3-pyrrolidinyl] represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity position it as a valuable asset in ongoing drug discovery efforts. As synthetic methodologies continue to evolve, we can expect even more sophisticated derivatives to emerge from this scaffold.